Cas no 1282161-50-5 (3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid)

• Product Name: 3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid
• CAS No: 1282161-50-5
• MF: C₁₃H₁₅BrFNO₂
• MW: 316.166106462479
• CID: 6272643
• PubChem ID: 63132459
• Update Time: 2024-01-13

3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012433724
• 1282161-50-5
• EN300-6745293
• 3-[(4-bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid
• 3-[(4-Bromo-2-fluorophenyl)methyl]piperidine-3-carboxylic acid

• Inchi： 1S/C13H15BrFNO2/c14-10-3-2-9(11(15)6-10)7-13(12(17)18)4-1-5-16-8-13/h2-3,6,16H,1,4-5,7-8H2,(H,17,18)
• InChI Key： WUPLRINFYBLURS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CC1(C(=O)O)CNCCC1

Computed Properties

• Exact Mass: 315.02702g/mol
• Monoisotopic Mass: 315.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines